Cas no 428487-13-2 ((4-ethoxyphenyl)(thiophen-2-yl)methanone)

• Product Name: (4-ethoxyphenyl)(thiophen-2-yl)methanone
• CAS No: 428487-13-2
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 5331638
• Update Time: 2025-06-12

(4-ethoxyphenyl)(thiophen-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-ethoxyphenyl)(thiophen-2-yl)methanone

• Inchi： 1S/C13H12O2S/c1-2-15-11-7-5-10(6-8-11)13(14)12-4-3-9-16-12/h3-9H,2H2,1H3
• InChI Key： XSTBTGLUKMXRRR-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC)C=C1)(C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-ethoxyphenyl)(thiophen-2-yl)methanone

Introduction to (4-ethoxyphenyl)(thiophen-2-yl)methanone (CAS No. 428487-13-2)

(4-ethoxyphenyl)(thiophen-2-yl)methanone

Chemical compound (CAS No. 428487-13-2) is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This review aims to provide a comprehensive overview of its structure, properties, and emerging applications, particularly in the context of modern medicinal chemistry.

The molecular structure of (4-ethoxyphenyl)(thiophen-2-yl)methanone consists of two aromatic rings connected by a carbonyl group. The presence of an ethoxy group on the phenyl ring and a thiophene ring at the other end introduces unique electronic and steric properties that make it a versatile intermediate in synthetic chemistry.

In recent years, this compound has garnered attention due to its potential applications in the development of novel therapeutic agents. Its dual aromatic system offers opportunities for designing molecules with enhanced binding affinity and selectivity towards biological targets. Specifically, studies have shown that derivatives of this compound exhibit promising activity against various enzymatic and receptor targets, making them valuable candidates for drug discovery programs.

One of the most intriguing aspects of (4-ethoxyphenyl)(thiophen-2-yl)methanone is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop inhibitors targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent studies have demonstrated that certain analogs of this compound can modulate the activity of kinases and other signaling proteins, which are critical in disease pathogenesis.

The synthesis of (4-ethoxyphenyl)(thiophen-2-yl)methanone involves well-established organic reactions, including Friedel-Crafts acylation and cross-coupling reactions. These synthetic strategies not only highlight the compound's accessibility but also showcase the versatility of modern synthetic methodologies in constructing complex molecular architectures.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its aromatic nature and functional groups make it a suitable candidate for developing organic semiconductors and pesticides with improved efficacy and environmental safety.

The pharmacological profile of (4-ethoxyphenyl)(thiophen-2-yl)methanone has been extensively studied in recent years. Preclinical investigations have revealed that certain derivatives exhibit significant therapeutic potential, particularly in oncology and central nervous system disorders. These findings have spurred further research into optimizing the compound's scaffold to enhance its pharmacokinetic properties and reduce potential side effects.

The growing interest in green chemistry has also influenced the synthesis of (4-ethoxyphenyl)(thiophen-2-yl)methanone, with researchers exploring sustainable methodologies to minimize environmental impact. Catalytic processes and solvent-free reactions are among the innovations that have been employed to achieve more efficient and eco-friendly production.

In conclusion, (4-ethoxyphenyl)(thiophen-2-yl)methanone (CAS No. 428487-13-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and emerging biological activities make it a valuable asset in modern chemical research. As our understanding of its properties continues to evolve, so too will its role in advancing therapeutic solutions and innovative materials.